molecular formula C14H20OS B8459043 1-(4,4,7,7-Tetramethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one CAS No. 90103-27-8

1-(4,4,7,7-Tetramethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one

Cat. No.: B8459043
CAS No.: 90103-27-8
M. Wt: 236.37 g/mol
InChI Key: MXORYVLQQVUHPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4,4,7,7-Tetramethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C14H20OS and its molecular weight is 236.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

90103-27-8

Molecular Formula

C14H20OS

Molecular Weight

236.37 g/mol

IUPAC Name

1-(4,4,7,7-tetramethyl-5,6-dihydro-1-benzothiophen-2-yl)ethanone

InChI

InChI=1S/C14H20OS/c1-9(15)11-8-10-12(16-11)14(4,5)7-6-13(10,2)3/h8H,6-7H2,1-5H3

InChI Key

MXORYVLQQVUHPG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC2=C(S1)C(CCC2(C)C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

18.2 g of 4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thiophene and 7.4 g of acetyl chloride are dissolved in 200 ml of benzene and the solution is cooled to 0° C. At this temperature there are slowly added dropwise thereto 24.4 g of tin tetrachloride. After stirring at room temperature for 2.5 hours, the mixture is again cooled to 0° C. and a mixture of 9.3 ml of concentrated hydrochloric acid and 36.4 ml of water is added dropwise thereto. The mixture is extracted with ether, the organic phase is washed once with water, dried, evaporated and distilled in a high vacuum. There are obtained 21.7 g of 2-acetyl-4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thiophene as a colorless liquid, b.p. 108°-115° C./0.05 mm, which can be crystallized from hexane, m.p. 53°-55° C.
Quantity
18.2 g
Type
reactant
Reaction Step One
Quantity
7.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
tin tetrachloride
Quantity
24.4 g
Type
reactant
Reaction Step Two
Quantity
9.3 mL
Type
reactant
Reaction Step Three
Name
Quantity
36.4 mL
Type
solvent
Reaction Step Three

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